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Avenacosid A

Name: Avenacosid A
Brand: Smolecule
SKU: S1960356
Rating: 5 (6 reviews)

Catalog No.

S1960356

CAS No.

24915-65-9

M.F

C51H82O23

M. Wt

1063.2 g/mol

Availability

In Stock

* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.

4. Specification
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General Information

CAS Number

24915-65-9

Product Name

Avenacosid A

IUPAC Name

2-[4-hydroxy-2-(hydroxymethyl)-6-[5',7,9,13-tetramethyl-5'-[[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxymethyl]spiro[5-oxapentacyclo[10.8.0.02,9.04,8.013,18]icos-18-ene-6,2'-oxolane]-16-yl]oxy-5-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-3-yl]oxy-6-methyloxane-3,4,5-triol

Molecular Formula

C51H82O23

Molecular Weight

1063.2 g/mol

InChI

InChI=1S/C51H82O23/c1-20-31-27(73-51(20)13-12-48(3,74-51)19-65-44-38(61)36(59)33(56)28(16-52)68-44)15-26-24-7-6-22-14-23(8-10-49(22,4)25(24)9-11-50(26,31)5)67-47-43(72-46-40(63)37(60)34(57)29(17-53)69-46)41(64)42(30(18-54)70-47)71-45-39(62)35(58)32(55)21(2)66-45/h6,20-21,23-47,52-64H,7-19H2,1-5H3

InChI Key

AAJHVVLGKCKBSH-UHFFFAOYSA-N

SMILES

CC1C2C(CC3C2(CCC4C3CC=C5C4(CCC(C5)OC6C(C(C(C(O6)CO)OC7C(C(C(C(O7)C)O)O)O)O)OC8C(C(C(C(O8)CO)O)O)O)C)C)OC19CCC(O9)(C)COC1C(C(C(C(O1)CO)O)O)O

Canonical SMILES

CC1C2C(CC3C2(CCC4C3CC=C5C4(CCC(C5)OC6C(C(C(C(O6)CO)OC7C(C(C(C(O7)C)O)O)O)O)OC8C(C(C(C(O8)CO)O)O)O)C)C)OC19CCC(O9)(C)COC1C(C(C(C(O1)CO)O)O)O

Description

Avenacoside A, also known as menthyl isovalerate or validol [], is a colorless, odoriferous compound with the chemical formula C51H82O23 []. Information on its origin within the oat plant and its specific biological function is currently limited. However, research suggests Avenacosid A may contribute to the health benefits associated with oat consumption [].

Molecular Structure Analysis

Avenacosid A possesses a complex molecular structure consisting of 51 carbon atoms, 82 hydrogen atoms, and 23 oxygen atoms []. The core structure is based on the p-menthane skeleton, a cyclohexane ring with methyl and isopropyl groups attached at specific positions []. This core structure is linked to an ester group, formed by the condensation of menthol and isovaleric acid [].

Physical And Chemical Properties Analysis

Data on the specific physical and chemical properties of Avenacosid A is scarce. However, based on its chemical structure, Avenacosid A is predicted to be slightly soluble in water and more soluble in organic solvents [].

Safety and Hazards

Currently, there is limited data on the safety profile of Avenacosid A. Consumption of oats, which contain Avenacosid A, is generally considered safe for most individuals []. However, further research is needed to determine the safety of isolated Avenacosid A and potential dose-dependent effects.